Pemetrexed-1-methyl Ester
Pemetrexed-1-methyl Ester
Brand Name:
Vulcanchem
CAS No.:
1265908-63-1
VCID:
VC0107062
InChI:
InChI=1S/C21H23N5O6/c1-32-20(31)14(8-9-15(27)28)24-18(29)12-5-2-11(3-6-12)4-7-13-10-23-17-16(13)19(30)26-21(22)25-17/h2-3,5-6,10,14H,4,7-9H2,1H3,(H,24,29)(H,27,28)(H4,22,23,25,26,30)/t14-/m0/s1
SMILES:
Molecular Formula:
C21H23N5O6
Molecular Weight:
441.4 g/mol
Pemetrexed-1-methyl Ester
CAS No.: 1265908-63-1
Cat. No.: VC0107062
Molecular Formula: C21H23N5O6
Molecular Weight: 441.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1265908-63-1 |
|---|---|
| Molecular Formula | C21H23N5O6 |
| Molecular Weight | 441.4 g/mol |
| IUPAC Name | (4S)-4-[[4-[2-(2-amino-4-oxo-3,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]-5-methoxy-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C21H23N5O6/c1-32-20(31)14(8-9-15(27)28)24-18(29)12-5-2-11(3-6-12)4-7-13-10-23-17-16(13)19(30)26-21(22)25-17/h2-3,5-6,10,14H,4,7-9H2,1H3,(H,24,29)(H,27,28)(H4,22,23,25,26,30)/t14-/m0/s1 |
| Standard InChI Key | SMWFKBFNWHXOSN-AWEZNQCLSA-N |
| Isomeric SMILES | COC(=O)[C@H](CCC(=O)O)NC(=O)C1=CC=C(C=C1)CCC2=CNC3=C2C(=O)NC(=N3)N |
| Canonical SMILES | COC(=O)C(CCC(=O)O)NC(=O)C1=CC=C(C=C1)CCC2=CNC3=C2C(=O)NC(=N3)N |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator